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Compound of Interest

Compound Name: 6"-O-Acetyldaidzin

Cat. No.: B190512

For Research Use Only. Not for human use.[1]

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 6"-O-Acetyldaidzin. The following procedural
guidance is designed to ensure safe handling and disposal, fostering a secure laboratory
environment.

Hazard Identification and Precautionary Measures

6"-O-Acetyldaidzin is an isoflavone glycoside isolated from soybeans.[1][2] While
comprehensive toxicity data is not readily available, the compound should be handled with
care, assuming potential hazards in the absence of complete information. General studies on
isoflavones suggest that high doses may have the potential for endocrine disruption.[3]
Therefore, minimizing exposure is paramount.

The following precautionary statements have been associated with this compound:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
e P262: Do not get in eyes, on skin, or on clothing.[4]

Chemical and Physical Properties

A clear understanding of 6"-O-Acetyldaidzin's properties is fundamental to its safe handling.
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Property Value Source
CAS Number 71385-83-6 [1114]
Molecular Formula C23H22010 [1][4]5]16]
Molecular Weight 458.41 g/mol [11[4115]
Appearance White amorphous solid [7]

Soluble in DMSO and MeOH.

[1][7] To enhance solubility,
Solubility warming the solution to 37°C

and using an ultrasonic bath

may be effective.[1]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure. The following table
outlines the required PPE for handling 6"-O-Acetyldaidzin.[3][8][9]
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Protection Type Specification Rationale

o Protects eyes from potential
Safety glasses with side ) ]
splashes or airborne particles.

Eye Protection shields or chemical safety ] )
Must be worn at all times in the
goggles.
laboratory.[3]
Provides a barrier against skin
contact. Gloves should be
Hand Protection Nitrile gloves. inspected before use and
changed frequently, especially
if contaminated.[3][10]
A fully buttoned laboratory Protects skin and personal

Body Protection ) o
coat. clothing from contamination.[3]

Generally not required for
handling small quantities in a
well-ventilated area. A NIOSH-

Respiratory Protection ] ) the compound, particularly in
approved respirator is

Minimizes the risk of inhaling

) ) ] powder form.[3]
necessary if there is a risk of

generating dust or aerosols.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational plan is crucial for minimizing risk.
4.1. Engineering Controls

o Ventilation: Always handle 6"-O-Acetyldaidzin in a well-ventilated laboratory. For
procedures that may generate dust or aerosols, such as weighing the solid, a chemical fume
hood is mandatory.[3]

o Safety Equipment: Ensure a fully functional eye wash station and safety shower are readily
accessible in the immediate work area.[3]

4.2. Procedural Steps
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» Preparation: Designate a specific, clean, and uncluttered area for handling the compound.
Assemble all necessary PPE and equipment before commencing work.

» Weighing: When weighing the solid, perform the task inside a chemical fume hood or a
balance enclosure to prevent inhalation of dust.[3] Use a dedicated spatula and weighing
paper.

e Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to
prevent splashing.[3] If necessary, use an ultrasonic bath or warm to 37°C to aid dissolution.

[1]

o Storage: Store 6"-O-Acetyldaidzin in a tightly sealed container in a cool, dry place.
Recommended long-term storage is at -20°C.[1][4][11] For stock solutions, store at -80°C for
up to 6 months or at -20°C for up to 1 month to avoid degradation from repeated freeze-thaw
cycles.[1][2]

Below is a workflow diagram for the safe handling of 6"-O-Acetyldaidzin.
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Caption: Workflow for Safe Handling of 6"-O-Acetyldaidzin.

Disposal Plan

Proper disposal of chemical waste is critical to maintaining laboratory and environmental safety.

o Waste Collection: Collect all waste materials, including unused compounds, contaminated
consumables (e.g., pipette tips, gloves), and empty containers, in a designated and clearly
labeled hazardous waste container.

» Disposal Route: Dispose of the chemical waste in accordance with all applicable federal,
state, and local environmental regulations. Do not flush down the sewer.[12] Consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance
on chemical waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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